Cas no 1805152-10-6 (3-(Difluoromethyl)-2,5-dihydroxy-4-iodopyridine)

• Product Name: 3-(Difluoromethyl)-2,5-dihydroxy-4-iodopyridine
• CAS No: 1805152-10-6
• MF: C₆H₄F₂INO₂
• MW: 287.002740859985
• CID: 4917995
• Update Time: 2025-05-24

3-(Difluoromethyl)-2,5-dihydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,5-dihydroxy-4-iodopyridine

• Inchi： 1S/C6H4F2INO2/c7-5(8)3-4(9)2(11)1-10-6(3)12/h1,5,11H,(H,10,12)
• InChI Key： IWRPITHXJASCPC-UHFFFAOYSA-N
• SMILES： IC1C(=CNC(C=1C(F)F)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 0.4
• Topological Polar Surface Area: 49.3

Additional information on 3-(Difluoromethyl)-2,5-dihydroxy-4-iodopyridine

Comprehensive Overview of 3-(Difluoromethyl)-2,5-dihydroxy-4-iodopyridine (CAS No. 1805152-10-6)

3-(Difluoromethyl)-2,5-dihydroxy-4-iodopyridine (CAS No. 1805152-10-6) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodopyridine derivative is characterized by its unique molecular structure, featuring a difluoromethyl group and hydroxyl substituents, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

The compound's CAS number 1805152-10-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its structural complexity, including the 4-iodo substitution, makes it a valuable intermediate in organic synthesis. Recent studies highlight its role in cross-coupling reactions, a hot topic in modern synthetic chemistry due to the demand for efficient C-C bond formation strategies. This aligns with the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly alternatives to traditional methods.

In the context of drug design, 3-(Difluoromethyl)-2,5-dihydroxy-4-iodopyridine is being investigated for its potential to modulate biological pathways. Its difluoromethyl group is particularly noteworthy, as fluorinated compounds are a focal point in medicinal chemistry due to their ability to enhance bioavailability and metabolic stability. These properties are frequently searched by professionals exploring fluorine in pharmaceuticals, a trending topic in 2024. Additionally, the compound's iodine atom offers opportunities for radiolabeling, a technique gaining traction in diagnostic imaging and targeted therapy research.

From an industrial perspective, the compound's synthesis and scalability are subjects of ongoing optimization. Innovations in catalytic iodination and selective fluorination—key terms often queried in chemical engineering forums—are critical to improving its production efficiency. The agrochemical sector also shows interest, as similar pyridine derivatives have demonstrated efficacy in crop protection. This connection to sustainable agriculture resonates with global discussions on food security and pesticide innovation.

Quality control and analytical characterization of CAS No. 1805152-10-6 rely on advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are frequently searched alongside the compound's name, reflecting the importance of analytical validation in chemical research. Furthermore, the compound's stability under various conditions is a common query, emphasizing the need for robust storage protocols and handling guidelines.

In summary, 3-(Difluoromethyl)-2,5-dihydroxy-4-iodopyridine represents a versatile scaffold with multidisciplinary applications. Its relevance to drug development, catalysis, and material science positions it at the forefront of contemporary research. As scientific communities prioritize precision medicine and environmentally benign processes, this compound is poised to play a pivotal role in addressing these challenges. Future studies will likely explore its structure-activity relationships and commercial viability, making it a compound to watch in the coming years.